3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone

• IUPAC Name: 3-[2-(azepan-1-yl)-2-oxoethyl]-4-[(2,3-difluorophenyl)methyl]piperazin-2-one
• InChI: InChI=1S/C19H25F2N3O2/c20-15-7-5-6-14(18(15)21)13-24-11-8-22-19(26)16(24)12-17(25)23-9-3-1-2-4-10-23/h5-7,16H,1-4,8-13H2,(H,22,26)
• InChI Key: HRROHHPGYSKTEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)CC2C(=O)NCCN2CC3=C(C(=CC=C3)F)F
• Molecular Formula: C19H25F2N3O2
• Molecular Weight: 365.4 g/mol

Description

3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone, also known as AZD-8055, is a small molecule inhibitor of mammalian target of rapamycin (mTOR) kinase. It has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, diabetes, and neurodegenerative disorders.

Mechanism of Action

3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone inhibits mTOR kinase, a key regulator of cell growth, proliferation, and survival. mTOR kinase is hyperactivated in various diseases, including cancer, diabetes, and neurodegenerative disorders. By inhibiting mTOR kinase, 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone blocks the downstream signaling pathways that promote cell growth and survival, leading to cell death and/or growth arrest.
Biochemical and Physiological Effects
3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has been shown to induce cell death and/or growth arrest in various cancer cell lines, including breast, prostate, lung, and colon cancer. It has also been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes. In animal models of neurodegenerative disorders, 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has been shown to improve cognitive function and reduce neuroinflammation.

Advantages and Limitations for Lab Experiments

3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has several advantages for lab experiments, including its high potency and selectivity for mTOR kinase, its ability to inhibit both mTORC1 and mTORC2 complexes, and its favorable pharmacokinetic properties. However, 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone also has some limitations, including its potential off-target effects, its variable efficacy in different cancer cell lines, and its potential toxicity in vivo.

Future Directions

There are several future directions for the research on 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone. One direction is to investigate its potential as a therapeutic agent in combination with other drugs or therapies, such as chemotherapy, radiation therapy, or immunotherapy. Another direction is to explore its efficacy and safety in clinical trials in humans. Additionally, further research is needed to elucidate its molecular mechanisms of action and to identify biomarkers that can predict its efficacy and toxicity.

Synthesis Methods

The synthesis of 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone involves the condensation of 2-(1-azepanyl)acetic acid with 2,3-difluorobenzylamine to form the corresponding amide, followed by cyclization with piperazine-1,4-dione. The final product is obtained after purification by column chromatography and recrystallization.

Scientific Research Applications

3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, lung, and colon cancer. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical studies. In diabetes research, 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has been shown to improve insulin sensitivity and glucose tolerance in animal models. In neurodegenerative disorder research, 3-[2-(1-azepanyl)-2-oxoethyl]-4-(2,3-difluorobenzyl)-2-piperazinone has been shown to improve cognitive function and reduce neuroinflammation in animal models of Alzheimer's disease.